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Compound of Interest
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A Guide for Researchers and Plant Protection Professionals

This guide provides a comprehensive comparison of the fungicides Amisulbrom and
Cyazofamid, focusing on their efficacy in controlling various downy mildew species. This
analysis is based on available experimental data and is intended for researchers, scientists,
and professionals involved in crop protection and fungicide development.

Overview and Mechanism of Action

Both Amisulbrom and Cyazofamid belong to the Quinone inside Inhibitors (Qil) group of
fungicides, as classified by the Fungicide Resistance Action Committee (FRAC).[1] Their mode
of action is the inhibition of mitochondrial respiration in oomycete pathogens.[2][3] Specifically,
they target Complex Il (the cytochrome bcl complex) of the mitochondrial respiratory chain,
binding to the Qi site.[1][4][5] This disruption of the electron transport chain effectively halts ATP
production, leading to the death of the pathogen.[5] Due to this specific target site, both
fungicides are highly effective against oomycete diseases like downy mildew and late blight.[1]

[3114]

It is important to note that while they share a common mode of action, there is no cross-
resistance reported with other fungicide groups.[6] This makes them valuable tools in
resistance management programs.[7]
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Caption: Mechanism of action of Amisulbrom and Cyazofamid.

Comparative Efficacy Data

The following tables summarize available data on the efficacy of Amisulbrom and Cyazofamid

against downy mildew on various crops. Direct comparative studies are limited; therefore, data

from separate trials are presented.

Table 1: Efficacy of Amisulbrom against Grapevine Downy Mildew (Plasmopara viticola)

Application Disease Disease Yield ( kglvine
. ] Reference

Rate Incidence (%) Severity (%) )
375 ml/ha 0.00 - 18.19 Not Reported 19.07 - 19.68 [8]
Untreated

8.43 - 59.56 Not Reported 8.43 - 14.59 [8]
Control
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Table 2: Efficacy of Cyazofamid against Greenhouse Cucumber Downy Mildew
(Pseudoperonospora cubensis)

Application Rate Disease Control (%) Reference
0.2 ml/1000L 40.91 [9]
0.3 ml/1000L 68.48 [9]
0.4 ml/1000L 75.77 [9]
Untreated Control 0 9]

Table 3: Comparative Efficacy of Cyazofamid Formulations against Cucumber Downy Mildew

Treatment Disease Control Disease Control
o . Reference
(Application Rate) (%) - Yazd (%) - Varamin
Cyazofamid
(Ranman® SC 10%) 87.4 82.9 [10]
1.5 ml/L
Cyazofamid
87.3 71.8 [10]
(Ranman® SC 40%)
Untreated Control 0 0 [10]

Table 4: Efficacy of a Cyazofamid-Cymoxanil Mixture against Onion Downy Mildew
(Peronospora destructor)

Disease Severity

Treatment Efficacy (%) Reference
(%)
Cyazofamid-
_ 10.50 83.93 [11]
cymoxanil
Untreated Control Not Reported 0 [11]
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Experimental Protocols

Detailed methodologies are crucial for interpreting efficacy data. The following sections outline
the experimental designs from the cited studies.

In Vitro and In Vivo Evaluation of Amisulbrom on
Grapevine Downy Mildew

» Objective: To evaluate the efficacy of Amisulbrom 20% SC against Plasmopara viticola.

 In Vitro Assay: A leaf disc biological assay was conducted to determine the EC50 value of
Amisulbrom.[8]

¢ Field Trials:

o

Locations: Bedag, Sangli district and Dhondgavanwadi, Nashik district, Maharashtra,
India.

o

Crop: Grapes.

[¢]

Experimental Design: Not specified.

Treatments: Amisulbrom at 375 ml/ha was compared to an untreated control.

[e]

[e]

Application: Foliar sprays were applied.

o

Data Collection: Disease incidence (PDI) and harvestable yield were recorded.[8]

Efficacy of Cyazofamid on Greenhouse Cucumber
Downy Mildew

» Objective: To assess the efficacy of Cyazofamid (Ranman® SC 400) for the control of
Pseudoperonospora cubensis.

e Locations: Three locations in Yazd province, Iran, with a history of infection.

» Experimental Design: In situ assays with 5 treatments and four replications.
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e Treatments:
o Cyazofamid at 0.2, 0.3, and 0.4 ml/1000L.
o Equation pro® (WDG 52.5%) at 0.3 g/1000L.
o Untreated control.
o Application: Fungicides were applied when the first symptoms of the disease were observed.

o Data Collection: Disease severity was assessed when the disease percentage in the control
treatment reached approximately 50%.[9]
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Caption: Experimental workflow for Cyazofamid efficacy testing.
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Summary and Conclusion

Both Amisulbrom and Cyazofamid are effective fungicides for the control of downy mildew,
operating through the inhibition of mitochondrial respiration in the target pathogens. The
available data indicates that both active ingredients provide significant control of downy mildew
on various crops.

o Amisulbrom has demonstrated excellent control of grapevine downy mildew, significantly
reducing disease incidence and increasing yield.[8] It is noted for its preventative properties,
inhibiting zoospore motility and germination.[12]

o Cyazofamid has shown high efficacy against cucumber downy mildew, with disease control
increasing with the application rate.[9] It is also effective against onion downy mildew when
used in combination with other fungicides.[11] Cyazofamid is recognized for its protective
action and rainfastness.[6]

Limitations: A direct, side-by-side comparison of the efficacy of Amisulbrom and Cyazofamid
under identical experimental conditions is not readily available in the reviewed literature. The
provided data is from separate studies on different crops and under varying environmental
conditions.

Future Research: To provide a definitive comparative assessment, future research should focus
on conducting head-to-head field trials of Amisulbrom and Cyazofamid on the same host plant
species, under controlled and varied environmental pressures. Such studies should include a
comprehensive evaluation of disease incidence, severity, and yield effects, as well as an
analysis of their performance within integrated pest management and resistance management
programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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